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Compound of Interest

Compound Name: Flovagatran sodium

Cat. No.: B15576711

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical safety and logistical guidance for the proper disposal of
Flovagatran sodium, a potent and reversible thrombin inhibitor used in thrombosis research.
[1] Adherence to these procedures is essential to ensure the safety of laboratory personnel and
to maintain environmental compliance. Given the absence of a specific Safety Data Sheet
(SDS), a cautious approach, treating the compound as potentially hazardous, is mandatory.

Core Safety and Handling Principles

All personnel handling Flovagatran sodium should wear appropriate personal protective
equipment (PPE), including but not limited to chemical-resistant gloves, safety glasses with
side shields, and a lab coat. All handling of the solid compound should be performed in a well-
ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Quantitative Data Summary

Due to the limited publicly available data for Flovagatran sodium, a comprehensive
gquantitative hazard assessment is not possible. The following table summarizes the available
information.
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Parameter

Valuel/Information

Source/Comment

Chemical Name

Flovagatran sodium

Synonyms TGN 255 sodium [1]
CAS Number 871575-98-3 [1]
Molecular Formula C27H36BN3NaO~ [2]

Unknown. Treat as potentially

hazardous. May have General principle for novel

Primary Hazards

biological activity as a thrombin  compounds
inhibitor.
Room temperature in

Storage Temperature continental US; may vary [1]

elsewhere.

Experimental Protocol for Disposal

A documented waste disposal plan must be in place before commencing any research
involving Flovagatran sodium. The following protocol outlines the recommended steps for the
proper disposal of Flovagatran sodium and associated contaminated materials.

Step 1: Waste Segregation

Proper segregation of waste is the first critical step to ensure safe and compliant disposal.
e Solid Flovagatran Sodium Waste:

o Collect unused, expired, or surplus solid Flovagatran sodium in its original container or a
clearly labeled, sealed, and chemically compatible container.

o The container must be labeled "Hazardous Waste" and include the full chemical name
("Flovagatran sodium”), and any known hazard warnings.

 Liquid Flovagatran Sodium Waste:
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o Solutions containing Flovagatran sodium should be collected in a designated, leak-proof,
and shatter-resistant waste container.

o The container must be clearly labeled as "Hazardous Waste" with the chemical name and
approximate concentration.

o Agueous solutions of water-soluble, non-hazardous salts may be eligible for drain disposal
in some jurisdictions, but in the absence of definitive hazard data for Flovagatran
sodium, this method is not recommended.[3][4]

e Contaminated Labware:

o Disposable items such as pipette tips, centrifuge tubes, gloves, and bench paper that have
come into direct contact with Flovagatran sodium must be considered contaminated.

o These items should be collected in a designated, lined hazardous waste container.

Step 2: Spill Management

In the event of a spill, the following procedure should be followed:
o Evacuate and Secure: Alert personnel in the immediate area and restrict access.

» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.
o Absorb: For liquid spills, use an inert absorbent material such as vermiculite or sand.

o Collect: Carefully sweep or scoop the absorbed material and any solid powder into a
designated hazardous waste container.

o Decontaminate: Clean the spill area with a suitable laboratory detergent and water. A final
wipe-down with a 1% sodium hypochlorite solution (bleach) can be an effective
decontamination step for surfaces, followed by a final rinse with water.

» Dispose of Cleaning Materials: All materials used for cleanup must be disposed of as
hazardous waste.
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Step 3: Final Disposal

+ Chemical Waste: All segregated waste containing Flovagatran sodium (solid, liquid, and
contaminated labware) must be disposed of through the institution's designated hazardous
waste management program.

¢ Incineration: The recommended method of disposal for this type of material is incineration by
a licensed and approved waste disposal facility.[5]

* Regulatory Compliance: Disposal must be in strict accordance with all local, state, and
federal regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of Flovagatran
sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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